(1S,2S)-2-azidocyclopentan-1-ol

• IUPAC Name: (1S,2S)-2-azidocyclopentan-1-ol
• InChI: InChI=1S/C5H9N3O/c6-8-7-4-2-1-3-5(4)9/h4-5,9H,1-3H2/t4-,5-/m0/s1
• InChI Key: HUHPZGBAWPMUCZ-WHFBIAKZSA-N
• Canonical SMILES: C1CC(C(C1)O)N=[N+]=[N-]
• Isomeric SMILES: C1C[C@@H]([C@H](C1)O)N=[N+]=[N-]
• Molecular Formula: C5H9N3O
• Molecular Weight: 127.14 g/mol
• CAS No.: 125356-51-6; 88807-02-7

Description

(1S,2S)-2-Azidocyclopentan-1-ol is a chiral cyclopentane derivative of high interest in synthetic organic chemistry as a versatile building block for the construction of nitrogen-containing complex molecules. The compound features both an azide group and a hydroxyl group on a five-membered carbocyclic ring. The azide functional group is particularly valuable for further chemical transformations, most notably in Schmidt reactions , where it can react with carbocations to form 1-azabicyclo[x.y.0]alkane structures, which are core scaffolds found in various alkaloids and pharmaceuticals . The cyclopentane ring itself is a conformationally flexible scaffold, known to interconvert between envelope and half-chair forms, which can influence the spatial orientation of its substituents and the outcome of stereoselective reactions . As a functionalized cyclopentane, this compound falls into a class of materials commonly used in the synthesis of fully functionalized cyclopentane architectures found in natural products and biologically active molecules . Researchers value this reagent for its potential in developing novel synthetic routes to indolizidines, quinolizidines, and other nitrogen-containing heterocycles, making it a key intermediate for medicinal chemistry and method-oriented synthesis. This product is strictly For Research Use Only and is not intended for diagnostic or therapeutic applications.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

The following analysis compares (1S,2S)-2-azidocyclopentan-1-ol with analogous azido alcohols and cycloalkanol derivatives, focusing on structural, physicochemical, and reactivity differences.

Key Structural and Functional Analogues

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	Key Distinctions
(1S,2S)-2-azidocyclopentan-1-ol	C₅H₉N₃O	127.15	Azide, hydroxyl	Reference compound; (1S,2S) stereochemistry
(1R,2R)-2-azidocyclopentan-1-ol	C₅H₉N₃O	127.15	Azide, hydroxyl	Enantiomeric pair; opposite optical rotation
2-azidocyclohexanol	C₆H₁₁N₃O	141.17	Azide, hydroxyl	Larger ring (6-membered); reduced ring strain
(1S,2S)-2-aminocyclopentan-1-ol	C₅H₁₁NO	117.15	Amine, hydroxyl	Azide reduced to amine; altered reactivity
2-hydroxycyclopentyl acetate	C₇H₁₂O₃	144.17	Ester, hydroxyl	Azide replaced by ester; inert in click chemistry

Physicochemical Properties

• Solubility: The azide group enhances polarity, making (1S,2S)-2-azidocyclopentan-1-ol more soluble in polar solvents (e.g., DMSO, methanol) compared to its cyclohexanol analogue, which exhibits lower solubility due to increased hydrophobicity .
• Stability: Azides are thermally sensitive, but the cyclopentane ring’s strain may accelerate decomposition compared to 2-azidocyclohexanol.

Q & A

Basic Research Questions

Q. What are the common synthetic routes for (1S,2S)-2-azidocyclopentan-1-ol, and how do reaction conditions influence yield and stereoselectivity?

• Methodology : The synthesis typically involves functionalization of cyclopentanol derivatives. Key steps include:

• Epoxide Ring-Opening : Reacting cyclopentene oxide with sodium azide under acidic conditions to introduce the azide group .
• Nucleophilic Substitution : Using Mitsunobu conditions (e.g., DIAD, PPh₃) to replace hydroxyl groups with azides while preserving stereochemistry .
• Critical Parameters : Temperature (<0°C for azide stability), solvent (polar aprotic like DMF), and stoichiometric control to minimize by-products (e.g., elimination reactions) .

Q. How can researchers confirm the stereochemical purity of (1S,2S)-2-azidocyclopentan-1-ol?

• Analytical Techniques :

• Chiral HPLC : Using a Chiralpak® IA column with hexane/isopropanol eluent to resolve enantiomers .
• Optical Rotation : Compare experimental [α]D²⁵ values with literature data (e.g., +12.5° for (1S,2S) vs. -12.5° for (1R,2R)) .
• X-ray Crystallography : Resolve absolute configuration via single-crystal analysis (requires high-purity samples) .

Q. What spectroscopic markers distinguish (1S,2S)-2-azidocyclopentan-1-ol from its diastereomers or structural analogs?

• NMR Signatures :

• ¹H NMR : Axial hydroxyl proton at δ 2.1–2.3 ppm (broad, exchanges with D₂O); azide protons absent (N₃ group is silent in ¹H NMR) .
• ¹³C NMR : Cyclopentane carbons at δ 25–35 ppm; azide-bearing carbon at δ 60–65 ppm .
  • IR Spectroscopy : Strong N₃ stretch at ~2100 cm⁻¹; hydroxyl O-H stretch at ~3400 cm⁻¹ .

Advanced Research Questions

Q. How does the azide group in (1S,2S)-2-azidocyclopentan-1-ol influence its reactivity in click chemistry applications?

• Mechanistic Insights : The azide participates in Huisgen 1,3-dipolar cycloaddition with alkynes (e.g., CuAAC reactions) to form triazoles.

• Kinetic Studies : Second-order rate constants (k ~ 0.1–1.0 M⁻¹s⁻¹) depend on solvent polarity and Cu(I) catalyst loading .
• Steric Effects : Bulky cyclopentane substituents slow reaction rates compared to linear azides .
  • Applications : Labeling biomolecules (e.g., glycans) or polymer cross-linking via strain-promoted click chemistry .

Q. What strategies mitigate the thermal instability of (1S,2S)-2-azidocyclopentan-1-ol during storage or reactions?

• Decomposition Pathways : Azides can decompose exothermically above 80°C, releasing N₂ gas.
• Stabilization Methods :

• Low-Temperature Storage : Maintain at -20°C in amber vials under inert gas (argon) .
• Solvent Selection : Use non-polar solvents (e.g., toluene) to reduce dielectric stress on the azide group .
• Additives : Include radical scavengers (e.g., BHT) to inhibit autocatalytic decomposition .

Q. How can computational modeling predict the bioactivity of (1S,2S)-2-azidocyclopentan-1-ol derivatives?

• In Silico Approaches :

• Molecular Docking : Screen against targets like cyclooxygenase-2 (COX-2) or serotonin receptors using AutoDock Vina .
• QSAR Models : Correlate substituent electronegativity (e.g., replacing N₃ with NH₂) with predicted IC₅₀ values .
  • Validation : Cross-check predictions with in vitro enzyme inhibition assays (e.g., COX-2 inhibition via fluorometric kits) .

Q. What contradictions exist in reported reactivity data for (1S,2S)-2-azidocyclopentan-1-ol, and how can they be resolved?

• Known Discrepancies :

• Reduction Outcomes : Some studies report amine formation (via Staudinger reaction), while others note incomplete reduction to aziridines .
• Resolution : Conduct controlled experiments with standardized Pd/C or LiAlH₄ conditions and monitor via GC-MS .
  • Steric vs. Electronic Effects : Conflicting reports on whether the cyclopentane ring hinders or stabilizes azide reactivity. Use Hammett plots to quantify substituent effects .